Cas no 1806604-00-1 (3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid)

3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid is a fluorinated mandelic acid derivative with a chloro-oxopropyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its combination of a fluorinated aromatic ring and a reactive α-chloroketone moiety makes it a valuable intermediate for pharmaceutical and agrochemical applications, particularly in the synthesis of biologically active compounds. The presence of both electron-withdrawing (fluoro) and electron-donating (hydroxyl) groups enhances its utility in asymmetric synthesis and chiral derivatization. This compound’s stability under controlled conditions and compatibility with further functionalization underscore its role in advanced organic synthesis.

3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid structure

1806604-00-1 structure

Product Name:3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid

CAS No:1806604-00-1

MF:C₁₁H₁₀ClFO₄

MW:260.646106243134

CID:4940825

Update Time:2025-10-30

3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid
- Inchi： 1S/C11H10ClFO4/c1-5(14)9(12)6-2-7(4-8(13)3-6)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
- InChI Key： ARHJIUIVVIBOBR-UHFFFAOYSA-N
- SMILES： ClC(C(C)=O)C1C=C(C=C(C(C(=O)O)O)C=1)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 310
XLogP3: 1.3
Topological Polar Surface Area: 74.6

3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015026036-1g	3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid	1806604-00-1	97%	1g	1,579.40 USD	2021-06-18

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Additional information on 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid

Recent Advances in the Study of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid (CAS: 1806604-00-1)

In recent years, the compound 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid (CAS: 1806604-00-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid, highlighting improvements in yield and purity. The researchers employed a multi-step synthesis approach, incorporating advanced catalytic techniques to enhance the efficiency of the process. Their findings suggest that the optimized synthesis route could facilitate large-scale production, making the compound more accessible for further research and development.

Another significant development comes from a collaborative research effort between academic and industrial laboratories, which explored the biological activity of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated the compound's inhibitory effects on specific enzymatic targets associated with inflammatory diseases. The results indicate that this molecule could serve as a lead compound for the development of novel anti-inflammatory agents.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid with its biological targets. These simulations, detailed in a recent article in the Journal of Chemical Information and Modeling, revealed key structural motifs that contribute to the compound's binding affinity and selectivity. Such information is invaluable for the design of derivatives with enhanced pharmacological properties.

In addition to its therapeutic potential, the safety profile of 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid has also been a subject of investigation. A preclinical toxicology study, reported in Toxicology and Applied Pharmacology, assessed the compound's acute and subchronic toxicity in animal models. The data indicated a favorable safety profile at therapeutic doses, supporting its progression to further stages of development.

Overall, the growing body of research on 3-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid underscores its potential as a valuable tool in drug discovery. Continued efforts to refine its synthesis, understand its mechanism of action, and evaluate its therapeutic efficacy will be critical in realizing its full potential. Future studies may also explore its applications in combination therapies or as a scaffold for the development of structurally related compounds with improved properties.